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Compound of Interest

Compound Name: Ethyl 2-furanpropionate

Cat. No.: B158936

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 2-furanpropionate is a fragrance ingredient recognized for its distinct fruity and complex
aroma profile.[1] This document provides detailed application notes and experimental protocols
for the evaluation and utilization of Ethyl 2-furanpropionate in various fragrance formulations,
intended for researchers, scientists, and professionals in the field of fragrance and product
development.

Olfactory Profile: Ethyl 2-furanpropionate possesses a characteristic fruity aroma, often
described with notes of pineapple and a background reminiscent of aged cheese.[2] This
unique combination allows for its use in creating nuanced and sophisticated tropical and

gourmand fragrance compositions.

Chemical and Physical Properties: A summary of the key chemical and physical properties of
Ethyl 2-furanpropionate is presented in Table 1. This data is essential for predicting its
behavior in different formulations and during the manufacturing process.

Data Presentation
Table 1: Chemical and Physical Properties of Ethyl 2-
furanpropionate
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Property Value Source
Molecular Formula C9H1203 [1]
Molecular Weight 168.19 g/mol [1]
Appearance Yellow liquid; Fruity pineapple o
aroma
Boiling Point 260.0 °C @ 760 mm Hg [1]
Melting Point 245 °C [1]
Density 1.051 - 1.058 g/cm3 [1]
Refractive Index 1.455 - 1.462 [1]
Solubility Very slightly soluble in water [1]
Flash Point 91.11°C [2]
FEMA Number 2435 [1]
JECFA Number 1513 [1]

Table 2: Quantitative Performance Data of Ethyl 2-
furanpropionate (lllustrative)

Specific quantitative performance data for Ethyl 2-furanpropionate, such as its odor threshold
and substantivity, are not readily available in the public domain. The following table provides an
illustrative template of key performance indicators that should be determined experimentally for
this ingredient. Values for similar fruity esters are provided for context where available, but
should not be considered as actual data for Ethyl 2-furanpropionate.
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Parameter Test Method Result Context/Notes
The odor detection
threshold is the lowest
concentration of a
vapor in the air that
can be detected by

Odor Detection ) the human sense of

ASTM E679-19 Not Available

Threshold smell. For furan, a
related compound, an
odor threshold has not
been located in
available literature.[3]
[4]
Substantivity, or

o ) Skin Panel with GC- tenacity, measures the
Substantivity on Skin ) )
) MS Headspace Not Available lasting property of a
2

Analysis material on the skin.

[5]
Important for laundry
care applications.
o Fabric Swatch with Polyglycerol esters
Substantivity on ]
) GC-MS Headspace Not Available have been shown to
Fabric (t¥2) ] )

Analysis impart a soft feel and
provide an anti-static
effect to fabrics.[6]
Assesses

- discoloration, changes
o Accelerated Stability ) ]
Stability in Ethanol ) ) in odor, and chemical
Testing (40°C for 3 Not Available o
(95%) degradation in fine
months)
fragrance
applications.[7]
Stability in o/w Accelerated Stability Not Available Evaluates impact on
Emulsion (Lotion) Testing (40°C for 3 emulsion stability, pH,
months) viscosity, and odor
profile in cosmetic
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creams and lotions.
Long-chain ethyl
esters are used in
many cosmetic
components, such as
emollients in
sunscreens and
emulsion-forming
agents.[8][9]

Determines color

o Accelerated Stability stability, odor
Stability in Surfactant _ _ _
Testing (40°C for 3 Not Available retention, and
Base (Soap) ) ) )
months) interaction with the
soap base.

Experimental Protocols

The following protocols are standardized methodologies for the evaluation of fragrance
ingredients like Ethyl 2-furanpropionate.

Protocol 1: Sensory Analysis - Odor Profile and Intensity

Objective: To characterize the olfactory profile and determine the perceived odor intensity of
Ethyl 2-furanpropionate.

Materials:

Ethyl 2-furanpropionate

Odorless solvent (e.g., Diethyl Phthalate or Ethanol)

Glass beakers and stirring rods

Perfumer's smelling strips (blotters)

Trained sensory panel (minimum of 5 panelists)
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Procedure:

o Sample Preparation: Prepare a series of dilutions of Ethyl 2-furanpropionate in the chosen
solvent (e.g., 10%, 5%, 1%, and 0.1% by weight).

 Blotter Dipping: Dip the smelling strips to a depth of 1 cm into each dilution and the neat
material.

o Evaluation:

[¢]

Present the coded blotters to the sensory panel in a well-ventilated, odor-free room.

[¢]

Panelists evaluate the odor at different time intervals (top note: immediately, middle note:
after 15-30 minutes, base note: after 2-4 hours) to assess the evolution of the fragrance.

[e]

Panelists describe the odor characteristics using a standardized fragrance vocabulary.

[e]

Odor intensity is rated on a labeled magnitude scale (LMS) from O (no odor) to 100
(strongest imaginable).[8]

o Data Analysis: Compile the descriptors and intensity ratings from all panelists. Analyze the
data to create a comprehensive odor profile and a dose-response curve for odor intensity.

Protocol 2: Performance Evaluation - Substantivity on
Skin

Objective: To measure the longevity (substantivity) of Ethyl 2-furanpropionate on human skin.

Materials:

Solution of Ethyl 2-furanpropionate (e.g., 5% in ethanol)

Human volunteer panel (screened for skin sensitivities)

Micropipette

Solid-Phase Microextraction (SPME) fibers
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Gas Chromatography-Mass Spectrometry (GC-MS) instrument

Procedure:

Application: Apply a precise amount (e.g., 10 uL) of the Ethyl 2-furanpropionate solution to
a designated area on the forearm of each panelist.

Headspace Sampling: At specified time intervals (e.g., 0, 1, 2, 4, 6, and 8 hours), collect the
volatile compounds from the skin surface using an SPME fiber held at a fixed distance for a
set duration.

GC-MS Analysis: Analyze the collected volatiles by GC-MS to identify and quantify the
amount of Ethyl 2-furanpropionate remaining on the skin.

Data Analysis: Plot the concentration of Ethyl 2-furanpropionate as a function of time.
Calculate the half-life (t%2), which represents the time it takes for the concentration of the
fragrance on the skin to reduce by half.

Protocol 3: Stability Testing - Accelerated Stability in a
Cosmetic Emulsion

Objective: To assess the stability of Ethyl 2-furanpropionate in an oil-in-water (o/w) cosmetic

emulsion under accelerated aging conditions.

Materials:

Ethyl 2-furanpropionate
Placebo o/w emulsion base
Glass jars with airtight seals

Stability chambers set at different temperatures (e.g., 25°C/60% RH, 40°C/75% RH) and a
refrigerator (4°C).

pH meter, viscometer

GC-MS instrument
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Procedure:

o Sample Preparation: Incorporate Ethyl 2-furanpropionate into the o/w emulsion base at a
typical concentration (e.g., 0.5% w/w). Prepare a control sample without the fragrance.

o Storage: Store the samples in the glass jars under the different temperature and humidity
conditions.

» Evaluation: At predetermined time points (e.g., 0, 1, 2, and 3 months), evaluate the samples
for the following parameters:

o Physical Properties: Color, odor, appearance, phase separation.
o Chemical Properties: pH and viscosity.

o Fragrance Integrity: Extract the fragrance from the emulsion and analyze by GC-MS to
guantify the concentration of Ethyl 2-furanpropionate and identify any degradation
products.

o Data Analysis: Compare the results of the aged samples to the initial sample and the control.
Any significant changes in the physical, chemical, or fragrance profile indicate potential
stability issues.

Visualization of Workflows and Relationships

The following diagrams, created using the DOT language, illustrate key experimental workflows
and logical relationships in the evaluation of fragrance ingredients.
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Figure 1. Workflow for Sensory Analysis of Ethyl 2-furanpropionate.
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Figure 2. Experimental Workflow for Substantivity Evaluation.
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Figure 3. Logical Flow for Stability Assessment of a Fragrance.
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Conclusion

Ethyl 2-furanpropionate is a valuable fragrance ingredient with a unique olfactory profile
suitable for a variety of applications. While specific quantitative performance data is not widely
published, the standardized protocols provided in this document offer a robust framework for its
evaluation. Through systematic sensory analysis, performance testing, and stability studies,
formulators can effectively incorporate Ethyl 2-furanpropionate to create innovative and high-
quality fragranced products. Further research to generate and publish quantitative data for this
ingredient would be highly beneficial to the fragrance industry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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